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Compound of Interest

Compound Name: Sodium pyroantimonate
CAS No.: 12507-68-5
Cat. No.: B576895
Get Quote
. J

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Sodium pyroantimonate (NazH2Sb207) is a white, crystalline powder utilized in various
industrial and research applications, including as a flame retardant and a clarifying agent in
glass manufacturing.[1][2] For laboratory personnel, a thorough understanding of its properties
and associated hazards is paramount to ensure safe handling and experimental integrity. This
guide provides a detailed overview of the material safety data for sodium pyroantimonate,
tailored for a research and development environment.

Chemical and Physical Properties

A clear understanding of sodium pyroantimonate's physical and chemical characteristics is
fundamental for its safe use and storage in a laboratory setting.
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Property Value Source
CAS Number 12507-68-5 [11[3]
Molecular Formula Hz2Na=07Sh2
Molecular Weight 403.51 g/mol
White or off-white crystalline
Appearance [1]
powder
Melting Point ~300°C
Boiling Point 1400°C [4]
Easily soluble in hot water;
Solubility insoluble in cold water and [1]

ethanol.

Thermal Stability

High thermal stability, does not

decompose at temperatures
up to 1000°C.

[2]

Hazard Identification and Toxicity

While comprehensive toxicological data is limited, sodium pyroantimonate is considered

hazardous. Researchers should handle this chemical with caution, assuming potential for

irritation and other health effects.
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Hazard

Description

Source

Acute Effects (Inhalation)

May cause dryness and
irritation of the nose and
throat, coughing, headache,

and nausea.

[5]

Acute Effects (Skin/Eye
Contact)

Direct contact may cause mild
local irritation, including

redness and pain.

[5]

Chronic Effects

Prolonged exposure may lead
to irritation of the eyes, nose,
and respiratory system,
dermatitis, anemia, and
potential effects on the

kidneys.

[5]

Carcinogenicity

Inorganic antimony
compounds are not generally
considered human
carcinogens by major
regulatory bodies; however,

some products may contain

impurities like arsenic and lead

which are known carcinogens.

[5]

Aquatic Toxicity

The product should be
considered hazardous to
aquatic life with long-lasting

effects.

[5]16]

Note: The toxicological properties of this substance have not been fully investigated. All

handling should be performed with the assumption of potential hazards.[7]

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical to minimize exposure and

ensure a safe laboratory environment.
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Personal Protective Equipment (PPE)

The following diagram outlines the necessary personal protective equipment when working with
sodium pyroantimonate.
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Required Personal Protective Equipment

Lab Coat
(Fire/flame resistant, impervious)

\ 4

Atways Wear

Always Wear Safety Goggles
(Tightly fitting, with side-shields)

+

»

AWayS Vved g Gloves
(Chemical impermeable)

Working with
Sodium Pyroantimonate

If dust is generated or 4
ventilation is inadequate

Respirator
(Full-face, if exposure limits are exceeded)
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Spill Detected

Evacuate personnel to a safe area

l

Ensure adequate ventilation

.

Wear appropriate PPE
(gloves, goggles, respirator)

.

Prevent further spillage
(if safe to do so)

'

Clean up spill
|
Cleanup Procedure ; l
Avoid dust formation Dispose of waste in a
(use a wet sweep or HEPA vacuum) sealed, labeled container

! :

Decontaminate the area
and equipment

Collect material

Report the incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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